Cas no 57981-23-4 (Benzenesulfonamide, N-(1-cyclohexen-1-ylmethyl)-4-methyl-)

• Product name: Benzenesulfonamide, N-(1-cyclohexen-1-ylmethyl)-4-methyl-
• CAS No: 57981-23-4
• MF: C₁₄H₁₉NO₂S
• MW: 265.37116
• CID: 343593
• PubChem ID: 10706824

Benzenesulfonamide, N-(1-cyclohexen-1-ylmethyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-(1-cyclohexen-1-ylmethyl)-4-methyl-
• N-(cyclohexen-1-ylmethyl)-4-methylbenzenesulfonamide
• DTXSID90443821
• 57981-23-4
• N-(1-cyclohexen-1-ylmethyl)-4-methylbenzenesulfonamide
• AKOS025246702

• Inchi： InChI=1S/C14H19NO2S/c1-12-7-9-14(10-8-12)18(16,17)15-11-13-5-3-2-4-6-13/h5,7-10,15H,2-4,6,11H2,1H3
• InChI Key： POJCSPICCYAGEU-UHFFFAOYSA-N
• SMILES： CC1=CC=C(S(NCC2CCCCC=2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 265.11377
• Monoisotopic Mass: 265.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 46.17